4-fluoro-3-methoxy-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide

• IUPAC Name: 4-fluoro-3-methoxy-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide
• InChI: InChI=1S/C13H14FN3O3/c1-13(2,12-15-7-20-17-12)16-11(18)8-4-5-9(14)10(6-8)19-3/h4-7H,1-3H3,(H,16,18)
• InChI Key: HRHIYSRMNVNLJC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=NOC=N1)NC(=O)C2=CC(=C(C=C2)F)OC
• Molecular Formula: C13H14FN3O3
• Molecular Weight: 279.27 g/mol

Description

4-fluoro-3-methoxy-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide, also known as FMOX, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. FMOX is a small molecule that belongs to the class of benzamides and has a unique chemical structure that makes it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of 4-fluoro-3-methoxy-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide is not yet fully understood. However, it is believed that 4-fluoro-3-methoxy-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide exerts its therapeutic effects by modulating various signaling pathways in the body. 4-fluoro-3-methoxy-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide has been shown to inhibit the activity of certain enzymes and proteins that are involved in the development of various diseases.
Biochemical and Physiological Effects:
4-fluoro-3-methoxy-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide has been shown to have a number of biochemical and physiological effects on the body. It has been found to reduce inflammation by inhibiting the production of inflammatory cytokines. 4-fluoro-3-methoxy-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, 4-fluoro-3-methoxy-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

4-fluoro-3-methoxy-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide has several advantages for use in laboratory experiments. It is a small molecule that can be easily synthesized, purified, and characterized. 4-fluoro-3-methoxy-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide is also stable and can be stored for long periods of time. However, one limitation of 4-fluoro-3-methoxy-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy.

Future Directions

There are several future directions for research on 4-fluoro-3-methoxy-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide. One area of research is to further elucidate its mechanism of action and identify specific targets for its therapeutic effects. Another area of research is to study the pharmacokinetics and pharmacodynamics of 4-fluoro-3-methoxy-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide in animal models and humans. Additionally, there is a need for more preclinical and clinical studies to evaluate the safety and efficacy of 4-fluoro-3-methoxy-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide for various diseases.

Synthesis Methods

The synthesis of 4-fluoro-3-methoxy-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide involves a multi-step process that includes the reaction of 4-fluoro-3-nitrobenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 3-methoxy-1,2-propanediol in the presence of triethylamine. The final step involves the reaction of the resulting intermediate with 2-amino-1,3,4-oxadiazole in the presence of acetic anhydride to yield 4-fluoro-3-methoxy-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide.

Scientific Research Applications

4-fluoro-3-methoxy-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide has been studied extensively for its potential therapeutic applications in various diseases. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. 4-fluoro-3-methoxy-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.